Cas no 2187426-40-8 (5-(piperidin-4-yl)oxolane-2-carboxamide, trifluoroacetic acid, cis)

• Product Name: 5-(piperidin-4-yl)oxolane-2-carboxamide, trifluoroacetic acid, cis
• CAS No: 2187426-40-8
• MF: C₁₂H₁₉F₃N₂O₄
• MW: 312.285474061966
• CID: 5409490
• PubChem ID: 132372837
• Update Time: 2025-06-25

5-(piperidin-4-yl)oxolane-2-carboxamide, trifluoroacetic acid, cis Chemical and Physical Properties

Names and Identifiers

• 5-(piperidin-4-yl)oxolane-2-carboxamide, trifluoroacetic acid, cis

• Inchi： 1S/C10H18N2O2.C2HF3O2/c11-10(13)9-2-1-8(14-9)7-3-5-12-6-4-7;3-2(4,5)1(6)7/h7-9,12H,1-6H2,(H2,11,13);(H,6,7)/t8-,9+;/m1./s1
• InChI Key： NUKRSDYYBNPSPW-RJUBDTSPSA-N
• SMILES： C(F)(F)(F)C(=O)O.C([C@@H]1CC[C@H](C2CCNCC2)O1)(=O)N

Additional information on 5-(piperidin-4-yl)oxolane-2-carboxamide, trifluoroacetic acid, cis

Introduction to 5-(piperidin-4-yl)oxolane-2-carboxamide, trifluoroacetic acid, cis (CAS No. 2187426-40-8)

The compound 5-(piperidin-4-yl)oxolane-2-carboxamide, trifluoroacetic acid, cis (CAS No. 2187426-40-8) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design of novel bioactive molecules. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential applications in drug discovery and development. The structural framework of this molecule incorporates a piperidine moiety, which is well-known for its role in enhancing the solubility and bioavailability of therapeutic agents, alongside a trifluoroacetic acid component that contributes to its metabolic stability and binding affinity.

Recent research has highlighted the importance of cis-isomers in medicinal chemistry, as they often exhibit distinct pharmacological properties compared to their trans counterparts. The cis configuration of 5-(piperidin-4-yl)oxolane-2-carboxamide, trifluoroacetic acid has been found to improve receptor binding efficiency, making it a promising candidate for further exploration in the development of small-molecule drugs. Studies have demonstrated that the presence of the trifluoroacetic acid group not only modulates the electronic properties of the molecule but also enhances its interaction with biological targets, such as enzymes and receptors.

In the realm of drug discovery, the synthesis and characterization of this compound have opened new avenues for therapeutic intervention. The piperidin-4-yl substituent is particularly noteworthy, as it has been shown to enhance the metabolic stability of drug candidates while maintaining their pharmacological activity. This dual functionality makes 5-(piperidin-4-yl)oxolane-2-carboxamide, trifluoroacetic acid, cis an attractive scaffold for medicinal chemists seeking to develop next-generation pharmaceuticals.

One of the most compelling aspects of this compound is its potential application in addressing neurological disorders. Preclinical studies have indicated that molecules with a similar structural motif may interact with neurotransmitter systems, offering a novel approach to treating conditions such as depression and anxiety. The cis-isomer, in particular, has shown promise in modulating serotonin reuptake transporters, which are key targets in the management of these conditions. This aligns with current trends in pharmacotherapy, where targeted modulation of neurotransmitter systems is increasingly recognized as a viable strategy.

The synthetic route to 5-(piperidin-4-yl)oxolane-2-carboxamide, trifluoroacetic acid, cis involves a series of well-established organic transformations that highlight its feasibility for large-scale production. The use of advanced catalytic methods has enabled researchers to achieve high yields and purity levels, making it suitable for industrial applications. Furthermore, the incorporation of green chemistry principles into its synthesis has minimized waste generation and reduced environmental impact.

From a computational chemistry perspective, the molecular dynamics simulations of this compound have provided valuable insights into its interactions with biological targets. These studies have revealed that the trifluoroacetic acid group plays a critical role in stabilizing the binding conformation through hydrogen bonding and hydrophobic interactions. This information has been instrumental in guiding further modifications to optimize its pharmacokinetic properties.

The growing interest in fluorinated compounds underscores their significance in modern drug design. The presence of fluorine atoms in 5-(piperidin-4-yl)oxolane-2-carboxamide, trifluoroacetic acid, cis not only enhances its metabolic stability but also improves its bioavailability. This trend reflects broader efforts within the pharmaceutical industry to develop more effective and durable therapeutic agents.

Future research directions for this compound include exploring its potential as an intermediate in the synthesis of more complex drug candidates. The versatility of its structural framework allows for further functionalization at multiple sites, enabling chemists to tailor its properties for specific therapeutic applications. Additionally, investigating its behavior in vivo will provide critical data on its safety profile and efficacy.

The development of novel scaffolds like 5-(piperidin-4-yl)oxolane-2-carboxamide, trifluoroacetic acid, cis underscores the dynamic nature of pharmaceutical research and innovation. As our understanding of biological systems continues to evolve, compounds such as this one will play an increasingly important role in addressing unmet medical needs. Their unique combination of structural features and pharmacological properties positions them as valuable assets in the quest for safer and more effective treatments.